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Compound of Interest

Compound Name: C4 Dihydroceramide

Cat. No.: B561705

Essential Safety and Handling Guide for C4
Dihydroceramide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized compounds like C4 Dihydroceramide.
Adherence to strict safety and disposal protocols is critical for both personal safety and
environmental protection. This guide provides immediate, essential information for the safe
handling, storage, and disposal of C4 Dihydroceramide.

Physicochemical and Safety Data

A summary of key data for C4 Dihydroceramide is presented below, offering a quick reference
for its physical properties and necessary safety information.
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Property Value Source
Molecular Formula C22H43NO3 Multiple Sources
Molecular Weight 369.6 g/mol PubChem[1]
Appearance Solid Sigma-Aldrich[1]

N DMF: ~20 mg/mL, DMSO: ~20 ]
Solubility Cayman Chemical[1]
mg/mL, Ethanol: ~30 mg/mL

Sigma-Aldrich, Avanti Polar

Storage Temperature -20°C o
Lipids[1]

Hazard Statement Precautionary Statement

Handle with care, assuming it is potentially

. ) ) ] hazardous. Avoid breathing dust, fume, gas,
The toxicological properties of this product have )
) ] mist, vapors, or spray. Wash hands thoroughly
not been fully investigated.[1] _ _
after handling. Do not eat, drink, or smoke when

using this product.

Personal Protective Equipment (PPE)

The consistent and proper use of PPE is the most critical line of defense against potential
exposure. The following PPE is mandatory when handling C4 Dihydroceramide:

o Eye Protection: Chemical safety glasses with side shields or goggles are required.

« Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be
worn. Always inspect gloves for integrity before use.

» Body Protection: A standard laboratory coat should be worn to protect against skin contact.

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of C4
Dihydroceramide and ensure a safe laboratory environment.
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Handling Protocol

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment and reagents readily available.

o Weighing: If weighing the solid form of C4 Dihydroceramide, perform this task in a chemical
fume hood or a ventilated balance enclosure to minimize the risk of inhaling dust particles.

» Aliquoting: For frequent use, it is recommended to aliquot the stock solution into smaller,
single-use vials. This practice helps to avoid repeated freeze-thaw cycles that could degrade
the compound.

Storage Protocol

o Container: Keep the container tightly closed.

o Conditions: Store in a dry and well-ventilated place at the recommended temperature of
-20°C.

Emergency and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
regulatory compliance.

Spill Management
In the event of a spill, immediately cordon off the affected area.

o Solid Spill: Carefully sweep up the solid material, avoiding dust generation. Place the swept
material into a sealed container for proper disposal.

 Liquid Spill: Absorb the spill with an inert material such as vermiculite or sand. Place the
absorbent material into a sealed container for disposal. Clean the spill area with an
appropriate solvent.

Disposal Protocol

Proper disposal of C4 Dihydroceramide and its containers is crucial to prevent environmental
contamination.
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o Waste Classification: Due to the lack of comprehensive toxicological data, it is prudent to
manage C4 Dihydroceramide as a hazardous waste.

» Solid Waste: Collect unused C4 Dihydroceramide and any contaminated materials (e.qg.,
pipette tips, gloves, empty containers) in a designated and clearly labeled hazardous waste
container.

» Liquid Waste: Solutions containing C4 Dihydroceramide should be collected in a separate,
labeled hazardous waste container. Do not pour solutions down the drain.

» Disposal: Contact your institution's Environmental Health and Safety (EHS) office for specific
guidelines and to arrange for the disposal of the hazardous waste.

Visual Workflow for Handling C4 Dihydroceramide

The following diagram outlines the key steps and decision points for the safe handling of C4
Dihydroceramide from receipt to disposal.
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Caption: Workflow for Safe Handling of C4 Dihydroceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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